Cas no 1804488-95-6 (3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1804488-95-6
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4874872
• Update Time: 2025-10-24

3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C8H6F3N3/c9-7(10)5-1-4(2-12)14-8(11)6(5)3-13/h1,7H,3,13H2
• InChI Key： CEZUPUGWBSVDEL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine

3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1804488-95-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound is characterized by its pyridine ring, which serves as the central framework, with multiple substituents attached at specific positions. The presence of an aminomethyl group at position 3, a cyano group at position 6, a difluoromethyl group at position 4, and a fluoro group at position 2 makes this molecule unique and versatile in its applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic processes. These techniques have not only improved the yield and purity of the compound but also opened up new avenues for its application in drug discovery and material development. The pyridine ring, being aromatic and electron-deficient, plays a pivotal role in determining the molecule's electronic properties, making it an attractive candidate for various chemical transformations.

One of the most intriguing aspects of 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine is its potential in medicinal chemistry. The compound's structure suggests that it could serve as a scaffold for developing bioactive molecules with specific pharmacological properties. For instance, the cyano group is known to enhance lipophilicity, while the aminomethyl group can act as a hydrogen bond donor, potentially improving bioavailability. Recent studies have explored the use of this compound as a lead structure in the development of inhibitors for key enzymes involved in metabolic disorders and cancer.

In addition to its medicinal applications, this compound has shown promise in materials science. The combination of electron-withdrawing groups (such as the cyano and fluoro groups) and electron-donating groups (such as the aminomethyl group) creates a unique electronic environment that can be exploited for designing advanced materials with tailored properties. For example, researchers have investigated its potential as a building block for organic semiconductors and light-emitting materials.

The synthesis of 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and yield. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of this compound. Given its complex structure and potential applications in pharmaceuticals and materials, assessing its environmental impact is crucial. Recent studies have focused on evaluating its biodegradability under various conditions, with promising results indicating that it can undergo microbial degradation under aerobic conditions.

In conclusion, 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1804488-95-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.